Cas no 178880-03-0 (1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-)

• Product name: 1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-
• CAS No: 178880-03-0
• MF: C₁₁H₁₂N₄O₄S
• MW: 296.30238
• CID: 196061
• PubChem ID: 3075397

1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 1-methyl-3-[(methyl-2-pyridinylamino)sulfonyl]-
• 1-methyl-3-[methyl(pyridin-2-yl)sulfamoyl]pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-((methyl-2-pyridinylamino)sulfonyl)-
• 1-Methyl-3-((methyl-2-pyridinylamino)sulfonyl)-1H-pyrazole-4-carboxylic acid
• 1-Methyl-3-(N-methyl-N-2'-pyridyl)sulfamoylpyrazole-4-carboxylic acid
• 1-methyl-3-[methyl(pyridin-2-yl)sulfamoyl]-1H-pyrazole-4-carboxylic acid
• 1-methyl-3-(methyl-pyridin-2-yl-sulfamoyl)pyrazole-4-carboxylic acid
• DTXSID10170602
• 1-methyl-3-(methylpyridin-2-ylsulfamoyl)pyrazole-4-carboxylic acid
• 1-Methyl-3-(N-methyl-N-(pyridin-2-yl)sulfamoyl)-1H-pyrazole-4-carboxylic acid
• 178880-03-0

• Inchi： InChI=1S/C11H12N4O4S/c1-14-7-8(11(16)17)10(13-14)20(18,19)15(2)9-5-3-4-6-12-9/h3-7H,1-2H3,(H,16,17)
• InChI Key： QXKZBCHWJLOEFP-UHFFFAOYSA-N
• SMILES： CN1C=C(C(O)=O)C(S(N(C)C2C=CC=CN=2)(=O)=O)=N1

Computed Properties

• Exact Mass: 296.05806
• Monoisotopic Mass: 296.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 114Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.5
• Boiling Point: 545.7°Cat760mmHg
• Flash Point: 283.8°C
• Refractive Index: 1.666
• PSA: 105.39